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For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-262084 is a potent and selective small molecule inhibitor of factor Xla (FXla), a key
enzyme in the intrinsic pathway of the blood coagulation cascade. Its mechanism of action
involves irreversible inhibition of FXla, making it a subject of interest for the development of
novel antithrombotic therapies with a potentially wider therapeutic window and reduced
bleeding risk compared to traditional anticoagulants. This technical guide provides a
comprehensive overview of the selectivity profile of BMS-262084 against a panel of serine
proteases, supported by detailed experimental methodologies and visual representations of
relevant pathways and workflows.

Core Data: Protease Selectivity Profile

The inhibitory activity of BMS-262084 against human factor Xla and a range of other human
serine proteases has been quantified to establish its selectivity. The following table summarizes
the half-maximal inhibitory concentration (IC50) values, providing a clear comparison of the
compound's potency against its primary target versus off-target proteases.
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Fold Selectivity vs. Factor

Protease IC50 (nM)

Xla
Factor Xla 2.8 1
Tryptase 5.0 1.8
Trypsin 50 17.9
Urokinase 542 193.6
Plasma Kallikrein 550 196.4
Plasmin 1700 607.1
Thrombin (Factor lla) 10500 3750
Factor IXa 17400 6214.3

Data compiled from publicly available sources.[1]

Mechanism of Action and Signaling Pathway

BMS-262084 is an irreversible inhibitor of factor Xla.[1] This mechanism-based inhibition is a
critical aspect of its pharmacological profile. The compound's primary target, Factor Xla, is a
serine protease that plays a crucial role in the amplification of thrombin generation through the
intrinsic pathway of the coagulation cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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